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Introduction

Paclobutrazol (PBZ) is a triazole-based plant growth regulator widely utilized in cereal

production.[1] Its primary function is to inhibit the biosynthesis of gibberellins (GAs), a class of

hormones responsible for stem elongation.[2][3] By suppressing GA production, paclobutrazol
application leads to a more compact plant structure with shorter, sturdier stems, which

significantly enhances resistance to lodging—a major cause of yield loss in cereals.[1][4]

Furthermore, by redirecting plant resources from excessive vegetative growth, PBZ can

contribute to improved grain filling and, in some cases, increased yield.[5][6] It is absorbed

through the leaves, stems, and roots and is translocated systemically through the xylem.[4][7]

These notes provide detailed technical guidance, experimental protocols, and quantitative data

for the application of paclobutrazol as a foliar spray in cereal crops, intended for use by

researchers and agricultural scientists.

Mechanism of Action: Gibberellin Biosynthesis
Inhibition
Paclobutrazol's mode of action is the specific and potent inhibition of the gibberellin

biosynthetic pathway.[2] Gibberellins are synthesized via the isoprenoid pathway, and PBZ

targets a critical enzyme within this process.[1][4]

The primary molecular target is ent-kaurene oxidase, a cytochrome P450 monooxygenase

(CYP701A).[2][8] This enzyme catalyzes the three-step oxidation of ent-kaurene to ent-
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kaurenoic acid.[2] By blocking this step, paclobutrazol effectively halts the production of all

downstream bioactive gibberellins (e.g., GA1, GA4).[2] In the absence of GAs, nuclear-

localized DELLA proteins accumulate and act as repressors of GA-responsive genes, thereby

inhibiting cell elongation and stem growth.[2]
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Caption: Paclobutrazol inhibits gibberellin synthesis and promotes growth repression.
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Application Notes for Foliar Spray
Successful application requires careful consideration of timing, dosage, and the use of

adjuvants to ensure optimal efficacy and prevent phytotoxicity.

Application Timing: The timing of foliar application is critical and should coincide with the

period of active stem elongation.

Wheat: The optimal application period is typically from the three-leaf to the five-leaf stage

or at the jointing stage.[9][10] Late applications can lead to ineffective tillering, delayed

heading, and reduced 1000-grain weight.[9] Spraying at the jointing stage is effective for

reducing basal internode length and preventing lodging.[6][10]

Barley: Application before the critical lodging period (approximately 15 days before to 15

days after anthesis) has been shown to be effective.[11]

Rice: Applications can be made at the early tillering stage to promote strong seedlings or

at the panicle initiation stage to enhance yield and aroma.[12][13]

Dosage and Concentration: The appropriate dosage is highly dependent on the crop

species, cultivar, environmental conditions, and the level of growth regulation required. Over-

application can excessively stunt growth and negatively impact yield.[9]

Concentrations for foliar sprays in cereals typically range from 50 to 300 mg/L (ppm).[10]

[13][14]

Application rates are often expressed as grams of active ingredient per hectare (g a.i./ha).

For example, rates of 76.5-90 g/ha are used for wheat at the jointing stage.[10]

Use of Adjuvants: The inclusion of a non-ionic surfactant is recommended to improve the

efficacy of the foliar spray.[8]

Function: Surfactants reduce the surface tension of the spray droplets, allowing for more

uniform spreading and coverage on the waxy leaf surfaces of cereals.[15]

Benefit: This enhances absorption into the leaf and stem tissue, leading to a more

consistent and effective response.[15][16] A typical concentration is 0.1% v/v.[8]
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Spray Volume: Adequate spray volume is necessary to ensure thorough coverage of the

plant foliage. A common spray volume for wheat is 750 kg/ha (approximately 750 L/ha).[10]

The sprayer must be properly calibrated to deliver the intended volume consistently.[8]

Quantitative Data Summary
The following tables summarize the effects of paclobutrazol foliar application on various

parameters in different cereal crops as reported in scientific literature.

Table 1: Effects of Paclobutrazol on Wheat (Triticum aestivum L.)

Growth Stage at
Application

Paclobutrazol
Concentration /
Rate

Key Findings Reference(s)

Three-leaf stage Not specified
Yield increased by
8.43% compared to
control.

[9]

Jointing stage 76.5 - 90 g/ha

Reduced basal

internode length and

plant height;

prevented lodging.

[10]

Beginning of stem

elongation
100 mg/L

Increased effective

grain filling period,

1000-grain weight,

and grain yield under

heat stress.

[17]

Not specified 100 mg/L

Increased chlorophyll

content, flag leaf area,

and tillers per square

meter.

[14][18]

| Not specified | 150 mg/L | Reduced average plant height to 80.0 cm from 93.1 cm in control. |

[14] |

Table 2: Effects of Paclobutrazol on Barley (Hordeum vulgare L.)
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Growth Stage at
Application

Paclobutrazol
Concentration /
Rate

Key Findings Reference(s)

Not specified 800 g/ha

Significantly
shortened basal
internode length
and delayed
lodging.

[8][11]

Not specified 800 - 1000 g/ha

Significantly increased

yield compared to

control plots.

[11]

| Seed soaking (pre-sowing) | 40 mg/L | Increased root length, root-to-shoot ratio, and

chlorophyll content under salt stress. |[19][20] |

Table 3: Effects of Paclobutrazol on Rice (Oryza sativa L.)

Growth Stage at
Application

Paclobutrazol
Concentration /
Rate

Key Findings Reference(s)

Panicle initiation
stage

150 mg/L

Increased grain
yield, 2-acetyl-1-
pyrroline (aroma)
content, and
canopy radiation
use efficiency.

[13]

Not specified 1000 ppm

Reduced plant height

by 9.6% and lodging

index by 14.2%.

[8]

| 1 leaf, 1 heart stage (seedling) | 300 mg/L | Controls seedling elongation, resulting in stronger

seedlings. |[10][12] |
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Experimental Protocols
The following protocols provide standardized methodologies for the preparation and application

of paclobutrazol and the subsequent assessment of its effects.

Protocol 1: Preparation of Paclobutrazol Foliar Spray
Solution
This protocol describes the preparation of a working spray solution from a commercial

paclobutrazol formulation.

Materials:

Paclobutrazol formulation (e.g., 15% Wettable Powder (WP) or 25% Suspension

Concentrate (SC))

Distilled or deionized water

Non-ionic surfactant (e.g., Tween 20, Triton X-100)

Graduated cylinders and volumetric flasks

Magnetic stirrer and stir bar or shaker

Weighing balance

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

Procedure:

Determine Required Concentration: Decide on the final concentration of the active ingredient

(a.i.) needed for the experiment (e.g., 150 ppm, which is 150 mg/L).

Calculate Amount of Commercial Product:

For Wettable Powder (WP):
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Formula: Amount (g) = (Target Concentration [mg/L] × Final Volume [L]) / (Percentage of

a.i. in product × 10)

Example (for 10 L of 150 ppm solution using 15% WP):

Amount (g) = (150 mg/L × 10 L) / (15 × 10) = 1500 / 150 = 10.0 g

For Suspension Concentrate (SC):

Formula: Volume (mL) = (Target Concentration [mg/L] × Final Volume [L]) /

(Concentration of SC [g/L] / 1000) / 1000

Note: Check product label for concentration in g/L. A 25% SC is often 250 g/L.

Example (for 10 L of 150 ppm solution using 250 g/L SC):

Volume (mL) = (150 mg/L × 10 L) / (250 g/L) * 1000 = 6.0 mL

Prepare a Slurry (for WP): Weigh the calculated amount of WP. In a separate beaker, add a

small amount of water to the powder and mix thoroughly to create a smooth, lump-free slurry.

This prevents clumping when added to the main tank.

Mixing: Fill the spray tank with approximately half of the required final volume of water.

Add Paclobutrazol:

For WP: Add the prepared slurry to the spray tank while agitating.

For SC: Measure the calculated volume and add it directly to the tank while agitating.

Rinse and Add Remaining Water: Rinse the container used for the slurry or measurement

with water and add the rinsate to the tank. Add the remaining volume of water to reach the

final desired volume. Continue agitation.

Add Surfactant: Add the non-ionic surfactant to the final solution. For a 0.1% v/v

concentration in a 10 L solution, add 10 mL of surfactant.
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Final Agitation: Agitate the solution for at least 5-10 minutes to ensure it is thoroughly mixed

before application.

Protocol 2: Field Application and Efficacy Assessment
This protocol outlines the procedure for applying the prepared solution and measuring its

effects.

Materials:

Calibrated backpack sprayer or plot sprayer

Prepared paclobutrazol solution

Measuring tape or meter stick

Calipers (for stem diameter)

Data collection sheets

Plot markers/flags

Procedure:

Part A: Application Workflow

Plot Design: Establish a randomized complete block design with a minimum of three

replications. Include a control treatment (water + surfactant only) for comparison.

Sprayer Calibration: Calibrate the sprayer with water to ensure it delivers a known,

consistent volume per unit area (e.g., L/ha). This is crucial for applying the correct dose.

Timing: Monitor the cereal crop's growth stage closely. Apply the treatment at the pre-

determined stage (e.g., jointing in wheat, Zadoks scale Z31-Z32).

Application: Apply the spray solution evenly to the plant foliage until just before runoff,

ensuring thorough coverage of leaves and stems.[8] Avoid spraying during windy conditions

to prevent drift.
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Post-Application: Clean the sprayer thoroughly after use to prevent contamination. Clearly

mark all treated plots.

Part B: Data Collection and Assessment

Plant Height: At regular intervals and at maturity, measure the height of at least 10 randomly

selected plants per plot from the soil surface to the tip of the spike (excluding awns).

Stem Diameter: At maturity, measure the diameter of the second or third basal internode of

the main culm using calipers.

Lodging Assessment: Visually score lodging at the grain-filling stage and at harvest using a

scale (e.g., 0 = no lodging, 9 = 100% lodging) or by measuring the percentage of the plot

area that has lodged.

Yield Components: At harvest, collect plant samples from a known area (e.g., 1 m²) in each

plot. Determine the number of spikes per unit area, number of grains per spike, 1000-grain

weight, and total grain yield.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine the significance of treatment effects.
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Caption: A generalized workflow for paclobutrazol application and assessment experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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